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Compound of Interest

Compound Name:
Uridine 5'-diphosphate disodium

salt

Cat. No.: B15684336

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the solubility of Uridine 5'-diphosphate disodium salt (UDP-Na2).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Uridine 5'-diphosphate disodium salt in water?

A1: Uridine 5'-diphosphate disodium salt is generally considered to be freely soluble in

water.[1][2] However, some sources may describe it as slightly soluble, which can be due to

differences in the crystalline form, purity, or hydration state of the compound.[3][4] Reported

solubility values in water are as high as 50 mg/mL and 90 mg/mL.[5][6] One supplier indicates

solubility up to 100 mM in water.[5]

Q2: I'm observing incomplete dissolution of my UDP-Na2 powder in water. What could be the

cause?

A2: Several factors can contribute to incomplete dissolution:
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Concentration: You may be attempting to prepare a solution that is above the solubility limit

of the specific lot of UDP-Na2 you are using.

Temperature: Dissolution may be slower at lower temperatures. Gently warming the solution

can aid in dissolving the powder.

pH of the solvent: The pH of your water can influence the solubility of UDP-Na2, which is a

salt of a weak acid.

Purity and Age: Impurities in the compound or degradation over time can affect solubility.

Wetting of the powder: The powder may not be properly wetted, leading to clumping.

Q3: Can I dissolve Uridine 5'-diphosphate disodium salt in solvents other than water?

A3: Uridine 5'-diphosphate disodium salt is slightly soluble in ethanol and generally

considered insoluble in ether.[1] It is also reported to be insoluble in DMSO.[5] For most

biological applications, sterile, nuclease-free water or a suitable aqueous buffer is the

recommended solvent.

Q4: How does pH affect the solubility of UDP-Na2?

A4: As the disodium salt of a diphosphate, the solubility of UDP-Na2 is pH-dependent. In acidic

solutions, the phosphate groups can become protonated, which may alter the solubility. While

specific data for a wide pH range is not readily available, it is generally expected that the

solubility of salts derived from weak acids increases in acidic conditions.[7][8] For consistent

results, it is recommended to dissolve UDP-Na2 in a buffered solution if the pH of your

experiment is critical.

Q5: What are the recommended storage conditions for UDP-Na2 powder and solutions?

A5: The solid powder should be stored at -20°C.[3] Stock solutions should be aliquoted and

stored at -20°C or -80°C to minimize freeze-thaw cycles.[5]
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Issue 1: UDP-Na2 powder is not dissolving completely in
water.

Possible Cause Troubleshooting Step

Concentration too high
Try preparing a more dilute solution. Refer to the

solubility data table below for guidance.

Insufficient mixing
Vortex the solution for a longer period. Ensure

the entire powder is in contact with the solvent.

Low temperature

Gently warm the solution in a water bath (e.g.,

37°C). Avoid excessive heat to prevent

degradation.

Powder clumping
Add the powder slowly to the vortexing solvent

to improve dispersion and prevent clumping.

Incorrect solvent pH

If using unbuffered water, check the pH.

Consider using a buffered solution (e.g., TE

buffer: 10 mM Tris, 1 mM EDTA, pH 7.5-8.0) for

better pH control.

Issue 2: The prepared UDP-Na2 solution is cloudy or
contains precipitates.

Possible Cause Troubleshooting Step

Precipitation upon storage

If the solution was stored at a low temperature,

allow it to warm to room temperature and vortex

to redissolve.

Contamination

Use sterile, nuclease-free water and sterile

containers to prepare solutions. Filter-sterilize

the final solution if necessary for your

application.

Degradation

If the solution is old or has been subjected to

multiple freeze-thaw cycles, it may have

degraded. Prepare a fresh solution from new

powder.
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Data Presentation
Table 1: Reported Solubility of Uridine 5'-diphosphate Disodium Salt in Water

Solubility Value Solvent Reference

100 mM Water [5]

90 mg/mL Water [5]

50 mg/mL Water [6]

Freely Soluble Water [1][2]

Slightly Soluble Water [3][4]

Note: The molecular weight of the anhydrous form is approximately 448.12 g/mol . The actual

molecular weight may vary depending on the hydration state.

Experimental Protocols
Protocol for Preparing an Aqueous Stock Solution of
UDP-Na2

Preparation:

Bring the vial of Uridine 5'-diphosphate disodium salt powder to room temperature

before opening to prevent condensation.

Use sterile, nuclease-free water or a suitable aqueous buffer (e.g., TE buffer, pH 7.5-8.0).

Dissolution:

Calculate the required amount of powder and solvent to achieve the desired

concentration.

Add the solvent to the vial containing the powder.

Vortex the vial thoroughly until the powder is completely dissolved. This may take several

minutes.
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Visual Inspection:

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Optional Steps:

If necessary for your application, the solution can be filter-sterilized using a 0.22 µm filter.

For applications sensitive to pH, it is advisable to measure and adjust the pH of the final

solution.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.
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Caption: Signaling pathway of the P2Y6 receptor activated by UDP.
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Caption: Workflow for preparing and troubleshooting UDP-Na2 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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